4-Amino-3-nitro-benzoic acid (4-methyl-pyridin-2-yl) amide

• Molecular Formula: C13H12N4O3
• Molecular Weight: 272.26 g/mol
• IUPAC Name: 4-amino-N-(4-methylpyridin-2-yl)-3-nitrobenzamide
• InChI: InChI=1S/C13H12N4O3/c1-8-4-5-15-12(6-8)16-13(18)9-2-3-10(14)11(7-9)17(19)20/h2-7H,14H2,1H3,(H,15,16,18)
• InChI Key: YDIPXMNBHJLQKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)NC(=O)C2=CC(=C(C=C2)N)[N+](=O)[O-]

Description

4-Amino-3-nitro-benzoic acid (4-methyl-pyridin-2-yl) amide is a useful research compound. Its molecular formula is C13H12N4O3 and its molecular weight is 272.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The product obtained in 116a (550 mg, 2.74 mmol) in 5 mL THF was added to a mixture of 2-amino-4-methyl-pyridine (750 mg, 6.94 mmol) in 10 mL THF under stirring at ambient temperature. The mixture was stirred for 20 min at ambient temperature, then 1 mL methanol was added and the mixture was concentrated i.vac. The residue was purified by HPLC (C18 symmetry, eluent-gradient: (water+0.15% HCOOH)/acetonitrile=90:10->0:100). Conc. ammonia (aq) was added to the product containing fractions until alkaline, and acetonitrile was removed by evaporation. The aqueous mixture was extracted with dichloromethane/methanol 9:1, the combined organic layers dried over MgSO4 and concentrated to dryness i. vac. and the residue triturated with methanol. After filtration, the solid was washed with methanol and dried at 55° C.